1,4-difluoro-2-(S-methylsulfonimidoyl)benzene
Overview
Description
“1,4-Difluoro-2-(S-methylsulfonimidoyl)benzene” is a chemical compound with the molecular formula C7H7F2NOS and a molecular weight of 191.20 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “1,4-Difluoro-2-(S-methylsulfonimidoyl)benzene” consists of a benzene ring with two fluorine atoms at the 1 and 4 positions and a S-methylsulfonimidoyl group at the 2 position .Physical And Chemical Properties Analysis
The boiling point and other physical and chemical properties of “1,4-Difluoro-2-(S-methylsulfonimidoyl)benzene” are not specified in the available resources .Scientific Research Applications
Synthesis of Heterocycles
Research has demonstrated the utility of fluorinated benzene derivatives in synthesizing heterocyclic compounds. For instance, one study outlines the synthesis of sulfur-containing heterocycles, such as 5,6-dihydro-2H-thiins and 2,3-dihydro-1,4-oxathiins, using polyfluoroalkyl substituted derivatives. This showcases the role of fluorinated compounds in accessing a diverse set of chemical structures for potential applications in pharmaceuticals and materials science (Yemets, Bandera, Timoshenko, & Shermolvich, 2002).
Proton Exchange Membranes
Another significant application is in the development of proton exchange membranes for fuel cells. Fluorinated sulfonated poly(arylene ether)s bearing semi-crystalline structures have been synthesized to improve conductivity and stability, presenting an advancement in materials for energy conversion technologies (Kim, Park, & Lee, 2020).
Separation Processes
Fluorinated compounds have also found applications in separation technologies. For example, the use of ionic liquids for the selective removal of benzene from mixtures with alkanes highlights the potential of fluorinated compounds in enhancing the efficiency of liquid-liquid extraction processes for the purification of industrial chemicals (Arce, Earle, Rodríguez, & Seddon, 2007).
Environmental Remediation
In environmental science, fluorinated compounds contribute to the development of remediation techniques. For instance, heat-activated persulfate oxidation has been employed for the degradation of perfluorinated compounds in groundwater, showcasing the role of fluorinated derivatives in environmental cleanup efforts (Park, Lee, Medina, Zull, & Waisner, 2016).
Safety and Hazards
properties
IUPAC Name |
(2,5-difluorophenyl)-imino-methyl-oxo-λ6-sulfane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7F2NOS/c1-12(10,11)7-4-5(8)2-3-6(7)9/h2-4,10H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCVMYQKRTYFNSP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=N)(=O)C1=C(C=CC(=C1)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7F2NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-difluoro-2-(S-methylsulfonimidoyl)benzene | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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